2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C21H16FN5O3/c22-15-6-1-2-7-16(15)25-18(28)13-26-17-8-4-10-24-19(17)20(29)27(21(26)30)12-14-5-3-9-23-11-14/h1-11H,12-13H2,(H,25,28)
• InChI Key: GMXYBOLOPNLKCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3)F
• Molecular Formula: C21H16FN5O3
• Molecular Weight: 405.4 g/mol
• CAS No.: 941901-85-5

Description

2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H16FN5O3 and its molecular weight is 405.389. The purity is usually 95%.
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Mechanism of Action

Target of Action

Similar compounds have been reported to target threonine tyrosine kinase (ttk) . TTK plays a crucial role in cell division and growth, making it a potential target for cancer therapies .

Mode of Action

Compounds with similar structures have been known to inhibit their targets, preventing them from performing their normal functions . This inhibition can lead to a halt in cell division and growth, which can be beneficial in the treatment of diseases like cancer .

Biochemical Pathways

Based on the potential target (ttk), it can be inferred that the compound may affect pathways related to cell division and growth .

Result of Action

If the compound acts as an inhibitor to its target, it could potentially halt cell division and growth . This could result in the death of rapidly dividing cells, such as cancer cells .